Cas no 1262407-50-0 (2-methyl-2-(oxan-4-yl)propanal)

2-methyl-2-(oxan-4-yl)propanal structure

1262407-50-0 structure

Product Name:2-methyl-2-(oxan-4-yl)propanal

CAS No:1262407-50-0

MF:C₉H₁₆O₂

MW:156.222143173218

CID:5558504

PubChem ID:122240130

Update Time:2024-03-01

2-methyl-2-(oxan-4-yl)propanal Chemical and Physical Properties

Names and Identifiers

- 2H-Pyran-4-acetaldehyde, tetrahydro-α,α-dimethyl-
- 2-methyl-2-(oxan-4-yl)propanal
- Inchi： 1S/C9H16O2/c1-9(2,7-10)8-3-5-11-6-4-8/h7-8H,3-6H2,1-2H3
- InChI Key： BPEFDTWSZKRQHC-UHFFFAOYSA-N
- SMILES： C(C1CCOCC1)(C)(C)C=O

Computed Properties

Exact Mass: 156.115029749g/mol
Monoisotopic Mass: 156.115029749g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 135
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 26.3Å²

Experimental Properties

Density: 0.969±0.06 g/cm3(Predicted)
Boiling Point: 227.2±13.0 °C(Predicted)

2-methyl-2-(oxan-4-yl)propanal Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	M203451-100mg	2-methyl-2-(oxan-4-yl)propanal	1262407-50-0		100mg	$ 160.00	2022-06-04
TRC	M203451-500mg	2-methyl-2-(oxan-4-yl)propanal	1262407-50-0		500mg	$ 660.00	2022-06-04
TRC	M203451-1g	2-methyl-2-(oxan-4-yl)propanal	1262407-50-0		1g	$ 1000.00	2022-06-04
Enamine	EN300-1218071-0.05g	2-methyl-2-(oxan-4-yl)propanal	1262407-50-0	95%	0.05g	$252.0	2023-07-09
Enamine	EN300-1218071-0.1g	2-methyl-2-(oxan-4-yl)propanal	1262407-50-0	95%	0.1g	$376.0	2023-07-09
Enamine	EN300-1218071-0.25g	2-methyl-2-(oxan-4-yl)propanal	1262407-50-0	95%	0.25g	$538.0	2023-07-09
Enamine	EN300-1218071-0.5g	2-methyl-2-(oxan-4-yl)propanal	1262407-50-0	95%	0.5g	$847.0	2023-07-09
Enamine	EN300-1218071-1.0g	2-methyl-2-(oxan-4-yl)propanal	1262407-50-0	95%	1.0g	$1086.0	2023-07-09
Enamine	EN300-1218071-2.5g	2-methyl-2-(oxan-4-yl)propanal	1262407-50-0	95%	2.5g	$2127.0	2023-07-09
Enamine	EN300-1218071-5.0g	2-methyl-2-(oxan-4-yl)propanal	1262407-50-0	95%	5.0g	$3147.0	2023-07-09

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